Cas no 143543-81-1 (N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 143543-81-1
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 213442
• PubChem ID: 2423956
• Update Time: 2025-07-02

N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,4,5-dihydro-N-[2-(4-methoxyphenyl)ethyl]-
• (4,5-DIHYDRO-THIAZOL-2-YL)-[2-(4-METHOXY-PHENYL)-ETHYL]-AMINE
• N-[2-(4-methoxyphenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine
• N-(4-Methoxyphenethyl)-4,5-dihydrothiazol-2-amine
• SR-01000041880
• SR-01000041880-1
• EN300-05494
• Z56904600
• 143543-81-1
• AKOS001433070
• CHEMBL1610769
• WAY-614544
• DTXSID90368601
• HMS2336M09
• Enamine_005473
• HMS1409I17
• SMR000062745
• MLS000089320
• N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine

• MDL： MFCD03270529
• Inchi： 1S/C12H16N2OS/c1-15-11-4-2-10(3-5-11)6-7-13-12-14-8-9-16-12/h2-5H,6-9H2,1H3,(H,13,14)
• InChI Key： WOBMKEGHBJRELE-UHFFFAOYSA-N
• SMILES： S1CCN=C1NCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 236.09848
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 33.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine

Introduction to N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 143543-81-1)

N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 143543-81-1, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates a thiazole ring, which is a key pharmacophore in many bioactive molecules, alongside an ethyl chain substituted with a 4-methoxyphenyl group. These structural elements contribute to its unique chemical properties and biological activities.

The thiazole core of N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine is particularly noteworthy, as thiazole derivatives are widely recognized for their pharmacological significance. Thiazole compounds exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the 4-methoxyphenyl group in this molecule enhances its potential for further functionalization and tailoring to specific pharmacological targets. This substitution pattern is often employed in medicinal chemistry to modulate the solubility, bioavailability, and metabolic stability of drug candidates.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine and biological targets. These studies have highlighted the compound's ability to interact with various enzymes and receptors, suggesting its potential as a lead compound in the development of new drugs. For instance, computational studies have indicated that this molecule may bind to enzymes involved in metabolic pathways relevant to inflammation and cancer progression. Such insights are crucial for designing targeted therapies that can modulate these pathways effectively.

In the realm of drug discovery, the synthesis and characterization of N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine have been areas of active research. The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to access complex thiazole derivatives more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the desired molecular framework.

The pharmacological evaluation of N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine has revealed promising results in preclinical studies. These studies have demonstrated that the compound exhibits significant inhibitory activity against certain enzymes and receptors implicated in various diseases. For example, preliminary data suggest that this molecule may inhibit kinases involved in cancer cell proliferation and survival. Additionally, it has shown potential as an anti-inflammatory agent by modulating cytokine production pathways. Such findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

The development of novel drug candidates often involves optimizing their chemical properties to enhance their pharmacokinetic profiles. In the case of N-2-(4-methoxyphenyl)ethyl-4,5-dihydro-1,3-thiazol-2-am ine, modifications to its structure can be made to improve its solubility, permeability across biological membranes (such as the blood-brain barrier), and metabolic stability. Strategies such as prodrug design and molecular optimization are being explored to enhance the compound's bioavailability and reduce potential side effects. These efforts are critical for translating promising preclinical findings into effective clinical therapies.

The role of N-2-(4-methoxyphenyl)ethyl -4 ,5 -dihydro -1 ,3 -thia zol -2 -ami ne in combinatorial therapy approaches is also an area of growing interest. Combining this compound with other therapeutic agents has the potential to synergize their effects and overcome resistance mechanisms associated with single-agent treatments. Preclinical studies have explored its use in combination with chemotherapy drugs or targeted therapies for cancer treatment. The rationale behind such combinations is to attack multiple pathways or targets simultaneously , thereby increasing treatment efficacy.

The future prospects for N -2 -( 4 -meth oxyphen yl ) ethyl -4 ,5 -dihydro -1 ,3 -thia zol -2 -ami ne are promising , with ongoing research aimed at elucidating its full therapeutic potential . Advances in biotechnology and synthetic chemistry continue to provide new tools for drug discovery , enabling more efficient identification and optimization of lead compounds like this one . Additionally , collaborations between academia and industry are fostering innovation by bringing together expertise from multiple disciplines . Such partnerships are essential for translating basic research findings into tangible medical breakthroughs.

In conclusion , N -2 -( 4 -meth oxyphen yl ) ethyl -4 ,5 -dihydro -1 ,3 -thia zol -2 -ami ne ( CAS No . 143543 -81 -1 ) represents a significant advancement in pharmaceutical chemistry . Its complex molecular structure , characterized by a thiazole ring substituted with a 4-meth oxyphen yl group , endows it with unique chemical properties and biological activities . Recent research has highlighted its potential as a lead compound for developing novel therapeutic agents targeting various diseases . As synthetic methodologies continue to improve and our understanding of biological systems deepens , compounds like this one are poised to play a crucial role in future drug development efforts .